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Compound of Interest

Compound Name: Piperonylonitrile

Cat. No.: B116396

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information on
piperonylonitrile (CAS No. 4421-09-4). It is intended for informational purposes for a scientific
audience. A comprehensive toxicological evaluation of this compound appears to be limited in
publicly available literature. Therefore, this profile relies on existing safety data sheets,
chemical database classifications, and toxicological data from structurally related compounds
to infer potential hazards. All data presented should be interpreted with this limitation in mind.

Executive Summary

Piperonylonitrile, also known as 3,4-(Methylenedioxy)benzonitrile, is classified as a substance
harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4] The primary mechanism of
acute toxicity is believed to be its metabolism to cyanide, a potent inhibitor of cellular
respiration.[5] While quantitative data on specific toxicological endpoints for piperonylonitrile
are scarce, information on related nitriles and compounds containing the methylenedioxyphenyl
moiety, such as piperonyl butoxide, provides some insight into its potential hazards. There is a
notable lack of data regarding its chronic toxicity, carcinogenicity, and reproductive or
developmental effects.

Chemical and Physical Properties
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Property Value Reference

CAS Number 4421-09-4 [Fisher Scientific]
Molecular Formula C8H5NO2 [Fisher Scientific]
Molecular Weight 147.13 g/mol [Fisher Scientific]

White to beige crystalline ]
Appearance [ChemicalBook]
powder or needles

Melting Point 91-93 °C [ChemicalBook]
3,4-
Synonyms (Methylenedioxy)benzonitrile, [Fisher Scientific]

Piperonyl cyanide

Toxicological Data
Acute Toxicity

Piperonylonitrile is classified under the Globally Harmonized System (GHS) as Acute Toxicity,
Category 4, for oral, dermal, and inhalation routes of exposure.[1][2][3][4] This classification
indicates that it is harmful by these routes.

Quantitative Acute Toxicity Data:

Endpoint Species Route Value Reference

LD50 Mouse Intravenous 18 mg/kg [ChemicalBook]

No specific oral, dermal, or inhalation LD50/LC50 values for piperonylonitrile were found in
the reviewed literature.

Irritation and Sensitization

There is no specific data available on the skin and eye irritation potential or the skin
sensitization properties of piperonylonitrile.[6][7]
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Repeated Dose Toxicity

No studies on the sub-acute, sub-chronic, or chronic toxicity of piperonylonitrile were
identified.

Genotoxicity

Specific genotoxicity studies for piperonylonitrile are not available in the reviewed literature.
However, studies on other nitrile compounds have shown mixed results in genotoxicity assays.
For example, some nitriles have tested positive in in vitro assays, but these findings were not
always confirmed in subsequent in vivo tests.[3] Benzonitrile, a structurally related compound,
was found to be negative in an in vivo micronucleus test.[3] A study on piperonyl butoxide,
which shares the methylenedioxybenzene moiety, showed no genotoxic activity in a battery of
assays.[8]

Carcinogenicity

There are no carcinogenicity studies available for piperonylonitrile.[6][7][9] The National
Toxicology Program (NTP) has not listed piperonylonitrile in its Report on Carcinogens.[8][10]
[11][12] Studies on the related compound piperonyl butoxide have concluded that it was not
carcinogenic for Fischer 344 rats or B6C3F1 mice under the conditions of the bioassay.[8]

Reproductive and Developmental Toxicity

No data on the reproductive or developmental toxicity of piperonylonitrile were found.[6][9]

Mechanism of Toxicity

The primary proposed mechanism of acute toxicity for many nitriles is their metabolic
conversion to cyanide.[5] Cyanide is a potent cytotoxic agent that inhibits cytochrome ¢ oxidase
in the mitochondrial electron transport chain, leading to a disruption of aerobic respiration.[13]
[14]

Proposed Metabolic Pathway

The metabolism of piperonylonitrile is likely to involve cytochrome P450 enzymes. The
methylenedioxy group can be cleaved, and the nitrile group can be metabolized to release a
cyanide ion.
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Figure 1: Proposed metabolic activation of piperonylonitrile to cyanide.

Experimental Protocols

Detailed experimental protocols for toxicological studies specifically on piperonylonitrile are
not available in the public domain. However, standardized OECD and EPA guidelines are
typically followed for such assessments. Below is a generalized workflow for acute oral toxicity
testing.

General Workflow for Acute Oral Toxicity (Up-and-Down
Procedure - OECD TG 425)
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Figure 2: Generalized workflow for an acute oral toxicity study.
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Conclusion and Data Gaps

The available data on piperonylonitrile indicates a potential for acute toxicity through oral,
dermal, and inhalation exposure, likely mediated by its metabolism to cyanide. However, there
is a significant lack of comprehensive toxicological data. Key data gaps include:

e Quantitative acute toxicity values (LD50, LC50).

o Skin and eye irritation and sensitization potential.

» Repeated dose toxicity (sub-acute, sub-chronic, and chronic).

» Genotoxicity and carcinogenicity.

e Reproductive and developmental toxicity.

o Detailed toxicokinetic studies, including rates of metabolism and cyanide formation.

Further research is imperative to fully characterize the toxicological profile of piperonylonitrile
and to conduct a thorough risk assessment for human health. Researchers and drug
development professionals should handle this compound with appropriate caution, utilizing
personal protective equipment to minimize exposure, given its classification as an acutely toxic
substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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